Cas no 518067-99-7 (Benzenecarbothioamide, N-(2-chlorophenyl)-4-nitro-)

Benzenecarbothioamide, N-(2-chlorophenyl)-4-nitro- structure
518067-99-7 structure
Product Name:Benzenecarbothioamide, N-(2-chlorophenyl)-4-nitro-
CAS No:518067-99-7
MF:C13H9ClN2O2S
MW:292.740760564804
CID:361331
PubChem ID:11220078
Update Time:2025-04-19

Benzenecarbothioamide, N-(2-chlorophenyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenecarbothioamide, N-(2-chlorophenyl)-4-nitro-
    • N-(2-chlorophenyl)-4-nitrobenzenecarbothioamide
    • DTXSID10459207
    • 518067-99-7
    • Inchi: 1S/C13H9ClN2O2S/c14-11-3-1-2-4-12(11)15-13(19)9-5-7-10(8-6-9)16(17)18/h1-8H,(H,15,19)
    • InChI Key: QFDMENQGPTXJRN-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1NC(C1C=CC(=CC=1)[N+](=O)[O-])=S

Computed Properties

  • Exact Mass: 292.00747
  • Monoisotopic Mass: 292.0073264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 89.9Ų

Experimental Properties

  • PSA: 55.17
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